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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B15556165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Acid Brown 120 is a multi-azo anionic dye used in various industrial applications. This

document provides a technical summary of its known chemical and physical properties based

on currently available data. It is intended to serve as a resource for researchers and

professionals who may encounter this compound in their work, including in fields related to

material science and environmental studies. Due to limited publicly available research, this

guide also highlights areas where further investigation is required to provide a more complete

toxicological and reactivity profile, which may be of interest to those in drug development and

safety assessment.

Chemical Identity and Physical Properties
C.I. Acid Brown 120 is classified as a multi-azo dye, indicating the presence of multiple azo (-

N=N-) functional groups, which are responsible for its color.[1] It is an acidic dye, meaning it is

typically applied from an acidic dye bath and is used for dyeing protein fibers like wool and silk,

as well as polyamides. The key identifying information and its basic physical and chemical

properties are summarized in the tables below.

Table 1: Chemical Identifiers for C.I. Acid Brown 120

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15556165?utm_src=pdf-interest
https://www.benchchem.com/product/b15556165?utm_src=pdf-body
https://www.benchchem.com/product/b15556165?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-brown-120.html
https://www.benchchem.com/product/b15556165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

C.I. Name Acid Brown 120[1]

C.I. Number 35020[1]

CAS Registry Number 6428-26-8[1]

Molecular Formula C₃₀H₂₃N₁₂Na₃O₉S₃[1]

Molecular Weight 860.75 g/mol [1]

Chemical Class Multi-azo dye[1]

Table 2: Physicochemical Properties of C.I. Acid Brown
120

Property Observation

Physical Appearance Red-light brown solid.[1]

Solubility in Water Soluble, forms a yellow-light brown solution.[1]

Behavior in Strong Acid

In strong hydrochloric acid, it forms a brown

precipitate. In concentrated sulfuric acid, it

dissolves to form a dark brown solution, which

turns tan upon dilution.[1]

Behavior in Strong Base
In a concentrated sodium hydroxide solution, it

forms an orange-brown solution.[1]

Adsorption
Can be adsorbed and removed by bentone clay.

[2][3]

Note: Quantitative data for properties such as melting point, boiling point, and specific solubility

(e.g., in g/L) are not readily available in the public domain.

Synthesis and Manufacturing
General Synthesis Pathway
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The manufacturing process for C.I. Acid Brown 120 involves a series of diazotization and

coupling reactions, which are characteristic of azo dye synthesis. The process can be

summarized as follows:

First Diazotization and Coupling: 3-Aminobenzenesulfonic acid is diazotized and then

coupled with Benzene-1,3-diamine.

Second Coupling: The product from the first step (2 molar equivalents) is then coupled with

the diazonium salt of 2,4-Diaminobenzenesulfonic acid (1 molar equivalent).[1]

A simplified diagram of this synthesis pathway is provided below.

Step 1: Initial Coupling Step 2: Final Coupling

3-Aminobenzenesulfonic acid

Intermediate Product

 Diazotization & Coupling 

Benzene-1,3-diamine 2,4-Diaminobenzenesulfonic acid

C.I. Acid Brown 120

 Diazotization & Coupling 

Intermediate Product (2 eq.)

Click to download full resolution via product page

Figure 1: Synthesis Pathway for C.I. Acid Brown 120

Detailed Experimental Protocol for Synthesis
A detailed, step-by-step experimental protocol for the synthesis of C.I. Acid Brown 120 is not

publicly available. The manufacturing methods described are general outlines rather than

specific laboratory procedures.[1] A general protocol for azo dye synthesis would typically

involve the following steps:

Diazotization: The primary aromatic amine is dissolved in an acidic solution (e.g., HCl) and

cooled to 0-5 °C. A solution of sodium nitrite is then added dropwise to form the diazonium
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salt. The temperature is kept low to prevent the decomposition of the unstable diazonium

salt.

Coupling: The coupling component is dissolved, often in an alkaline solution to activate it.

The diazonium salt solution is then slowly added to the coupling component solution,

maintaining the low temperature. The pH is carefully controlled as it influences the position of

the coupling and the reaction rate.

Isolation: The resulting dye precipitates out of the solution and is then isolated by filtration,

washed to remove excess reactants and byproducts, and dried.

Spectral Data
Specific spectral data (UV-Vis, IR, NMR) for C.I. Acid Brown 120 are not available in the

reviewed literature. For a typical multi-azo dye, one would expect the following:

UV-Visible Spectrum: A strong absorbance in the visible region, which is responsible for its

brown color. The spectrum would likely show a broad peak, as is common for complex azo

dyes.

Infrared (IR) Spectrum: Characteristic peaks for N=N stretching (azo group), S=O stretching

(sulfonate groups), N-H and O-H stretching (if present in the final structure), and various C-H

and C=C aromatic stretches.

Nuclear Magnetic Resonance (NMR) Spectrum: A complex ¹H and ¹³C NMR spectrum is

expected due to the large number of aromatic protons and carbons in different chemical

environments.

Reactivity and Toxicological Profile
There is limited specific toxicological data available for C.I. Acid Brown 120. However, as an

azo dye, its potential for reductive cleavage of the azo bonds to form aromatic amines is a

primary toxicological concern. Aromatic amines are a class of chemicals that includes known

mutagens and carcinogens. Therefore, any assessment of the biological activity of C.I. Acid
Brown 120 should consider the potential toxicity of its constituent aromatic amines (3-

aminobenzenesulfonic acid, benzene-1,3-diamine, and 2,4-diaminobenzenesulfonic acid).
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No studies detailing interactions with specific biological signaling pathways were identified. The

primary documented interaction is its physical adsorption onto clay minerals.[2][3]

Experimental Protocols for Property Determination
While specific experimental protocols used to characterize C.I. Acid Brown 120 are not

published, standard methods would be employed. A generalized workflow for determining a key

property like aqueous solubility is presented below.

Preparation of Supersaturated Solution Equilibration at Constant Temperature Stirring for 24-48h Centrifugation/Filtration Separate solid from liquid Analysis of Supernatant e.g., UV-Vis Spectroscopy Quantification of Solubility Calculate concentration 

Click to download full resolution via product page

Figure 2: General Workflow for Solubility Determination

Conclusion and Future Research
C.I. Acid Brown 120 is an industrially relevant multi-azo dye with well-defined basic chemical

identifiers. However, there is a significant lack of publicly available in-depth technical data,

including quantitative physicochemical properties, comprehensive spectral analyses, and a

detailed toxicological profile. For researchers, particularly in drug development and

environmental science, this presents both a challenge and an opportunity. Further research to

elucidate a definitive structure, quantify its properties, and assess its biological activity and that

of its potential degradation products would be highly valuable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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